![molecular formula C19H21NO5 B1222409 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methoxy-4-propan-2-yloxybenzamide](/img/structure/B1222409.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methoxy-4-propan-2-yloxybenzamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methoxy-4-propan-2-yloxybenzamide is a benzodioxine.
Scientific Research Applications
Antibacterial and Anti-inflammatory Applications
Antibacterial and Lipoxygenase Inhibition : Compounds containing the 1,4-benzodioxin ring, including N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamide, have shown potential as antibacterial agents against various bacterial strains and also exhibited inhibitory activity against the lipoxygenase enzyme. This suggests their application in treating inflammatory diseases (Abbasi et al., 2017).
Antibacterial and Antifungal Properties : Further research on N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides has demonstrated their potential as antibacterial and antifungal agents, particularly against biofilms of bacterial strains like Escherichia coli and Bacillus subtilis (Abbasi et al., 2020).
Antidepressant and Antipsychotic Applications
Dual Antidepressant Drugs : Derivatives of 2,3-dihydro-(1,4-benzodioxin-5-yl)piperazine and benzo[b]thiophene have been synthesized to create new dual antidepressant drugs. These compounds showed significant in vitro affinity for 5-HT(1A) receptors and serotonin reuptake inhibition, indicating potential use in antidepressant medication (Silanes et al., 2004).
Antipsychotic Agents : Certain derivatives of 5-bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, related to the benzodioxin structure, have been synthesized and studied for their antidopaminergic properties. These compounds, especially the potent (S)-isomer, showed promise as atypical antipsychotics with high potency and selectivity for dopamine D(3) receptors (Högberg et al., 1990).
Enzyme Inhibition and Anti-Diabetic Applications
- α-Glucosidase and Acetylcholinesterase Inhibitors : New N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides have been synthesized and tested as enzyme inhibitors. They demonstrated substantial inhibitory activity against α-glucosidase and moderate activity against acetylcholinesterase, suggesting potential therapeutic applications for type-2 diabetes and neurodegenerative disorders (Abbasi et al., 2019).
Properties
Molecular Formula |
C19H21NO5 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methoxy-4-propan-2-yloxybenzamide |
InChI |
InChI=1S/C19H21NO5/c1-12(2)25-16-6-4-13(10-17(16)22-3)19(21)20-14-5-7-15-18(11-14)24-9-8-23-15/h4-7,10-12H,8-9H2,1-3H3,(H,20,21) |
InChI Key |
SSOQYRTVEFFMIO-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)OC |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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